Cas no 425702-91-6 (6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one)

6-Bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one is a heterocyclic compound featuring a fused triazolopyridine scaffold with a bromo substituent at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo group enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. Its rigid bicyclic framework contributes to stability while offering potential for bioactivity modulation. The compound is particularly useful in medicinal chemistry for the development of kinase inhibitors or CNS-targeting agents. High purity grades are available to ensure reproducibility in research applications. Proper handling under inert conditions is recommended due to its sensitivity.
6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one structure
425702-91-6 structure
Product Name:6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
CAS No:425702-91-6
MF:C6H4BrN3O
MW:214.019459724426
MDL:MFCD11110678
CID:328486
PubChem ID:12040798
Update Time:2025-11-06

6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
    • 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,6-bromo-
    • 6-Bromo[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
    • 6-BROMO-1,2,4-TRIAZOLO[4,3-A]PYRIDIN-3(2H)-ONE
    • 6-bromo-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
    • 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 6-bromo-
    • KZVFUYHFHBBPPD-UHFFFAOYSA-N
    • SBB054732
    • FCH1402713
    • SY066091
    • OR350046
    • AK115790
    • AX8108309
    • Z3028
    • FT-0
    • 6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
    • Z1269239967
    • DTXSID10476373
    • SCHEMBL252266
    • 6-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-ol
    • MFCD11110678
    • A1-21351
    • AKOS015901083
    • 425702-91-6
    • W12471
    • TS-03053
    • CS-0038338
    • FT-0706044
    • EN300-6800417
    • DB-031033
    • MDL： MFCD11110678
    • Inchi： 1S/C6H4BrN3O/c7-4-1-2-5-8-9-6(11)10(5)3-4/h1-3H,(H,9,11)
    • InChI Key： KZVFUYHFHBBPPD-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=NNC(N2C=1)=O

Computed Properties

  • Exact Mass: 212.95400
  • Monoisotopic Mass: 212.95377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.7
  • XLogP3: 0.5

Experimental Properties

  • Density: 2.09
  • PSA: 50.16000
  • LogP: 0.78510

6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
G14678-250mg
6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
 425702-91-6
250mg
 2772CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FF861-1g
6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
 425702-91-6 95+%
1g
 1507.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FF861-100mg
6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
 425702-91-6 95+%
100mg
 490CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FF861-250mg
6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
 425702-91-6 95+%
250mg
 1008CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
G14678-250mg
6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
 425702-91-6
250mg
 2772.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FF861-200mg
6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
 425702-91-6 95+%
200mg
 458.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FF861-50mg
6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
 425702-91-6 95+%
50mg
 179.0CNY 2021-07-10
abcr
AB515241-250 mg
6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one; .
 425702-91-6
250MG
 €207.00 2023-04-18
abcr
AB515241-1 g
6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one; .
 425702-91-6
1g
 €305.40 2023-04-18
Apollo Scientific
OR350046-1g
6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
 425702-91-6 97%
1g
 £89.00 2025-02-20

6-bromo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one Related Literature

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